Cas no 60373-76-4 (Droperidol EP Impurity C)

Droperidol EP Impurity C structure
Droperidol EP Impurity C structure
Product Name:Droperidol EP Impurity C
CAS No:60373-76-4
Molecular Formula:C22H19ClFN3O2
Molecular Weight:411.856567621231
CID:1068976

Droperidol EP Impurity C Properties

Names and Identifiers

    • Imp. C (EP): 1-[4-(4-Fluorophenyl)-4-oxo-butyl]-4-(2-oxo-2,3-dihydro-1H-benzimidazol-1-yl)pyridinium Chloride
    • 3-[1-[4-(4-fluorophenyl)-4-oxobutyl]pyridin-1-ium-4-yl]-1H-benzimidazol-2-one;chloride
    • 1-[4-(4-Fluorophenyl)-4-oxo-butyl]-4-(2-oxo-2,3-dihydro-1H-benzimidazol-1-yl)pyridinium Chloride
    • CID 129318406
    • Droperidol IMpurity C
    • Droperidol Impurity 3(Droperidol EP Impurity C)
    • Droperidol EP Impurity C
    • 1-[4-(4-Fluorophenyl)-4-oxo-butyl]-
    • 1-[4-(4-fluorophenyl)-4-oxobutyl]-4-(2-oxo-2,3-dihydro-1H-benzimidazol-1-yl)pyridinium chloride
    • Droperidol EP Impurity C as Chloride
    • 1-[1-[4-(2-fluorophenyl)-4-oxobutyl]-1,2,3,6-tetrahydropyridin-4-yl]-1,3-dihydro-2H-benzimidazol-2-one,
    • 1-(4-(4-Fluorophenyl)-4-oxobutyl)-4-(2-oxo-2,3-dihydro-1H-benzo[d]imidazol-1-yl)pyridin-1-ium chloride (Droperidol Impurity)
    • InChIKey: QNTOZKXLEFUDBT-UHFFFAOYSA-N
    • Inchi: 1S/C22H18FN3O2.ClH/c23-17-9-7-16(8-10-17)21(27)6-3-13-25-14-11-18(12-15-25)26-20-5-2-1-4-19(20)24-22(26)28;/h1-2,4-5,7-12,14-15H,3,6,13H2;1H
    • SMILES: [Cl-].FC1C=CC(=CC=1)C(CCC[N+]1C=CC(=CC=1)N1C(NC2C=CC=CC1=2)=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 6
  • Heavy Atom Count: 29
  • Complexity: 556
  • Topological Polar Surface Area: 53.3
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